Cas no 264224-82-0 (4-methyl-2-(2-nitroethenyl)phenol)

4-Methyl-2-(2-nitroethenyl)phenol is a nitro-substituted phenolic compound featuring a reactive nitroethenyl group attached to a methylphenol backbone. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The nitroethenyl moiety enables participation in conjugate addition and cyclization reactions, while the phenolic hydroxyl group offers further functionalization potential. Its stability under controlled conditions ensures consistent performance in synthetic applications. The compound’s distinct electronic properties also make it useful in materials science for designing advanced polymers or photoactive systems. Proper handling is advised due to potential sensitivity to light and heat.

4-methyl-2-(2-nitroethenyl)phenol structure

264224-82-0 structure

Product name:4-methyl-2-(2-nitroethenyl)phenol

CAS No:264224-82-0

MF:C₉H₉NO₃

MW:179.173

CID:4532186

PubChem ID:49794072

4-methyl-2-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-methyl-2-[(1E)-2-nitroethenyl]-
- 4-methyl-2-(2-nitroethenyl)phenol

4-methyl-2-(2-nitroethenyl)phenol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1829996-0.5g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	0.5g	$781.0	2023-09-19
Enamine	EN300-1829996-1.0g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	1g	$813.0	2023-06-03
Enamine	EN300-1829996-0.1g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	0.1g	$715.0	2023-09-19
Enamine	EN300-1829996-10.0g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	10g	$3500.0	2023-06-03
Enamine	EN300-1829996-0.25g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	0.25g	$748.0	2023-09-19
Enamine	EN300-1829996-0.05g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	0.05g	$683.0	2023-09-19
Enamine	EN300-1829996-10g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	10g	$3500.0	2023-09-19
Enamine	EN300-1829996-5.0g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	5g	$2360.0	2023-06-03
Enamine	EN300-1829996-2.5g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	2.5g	$1594.0	2023-09-19
Enamine	EN300-1829996-1g	4-methyl-2-(2-nitroethenyl)phenol	264224-82-0	1g	$813.0	2023-09-19

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Additional information on 4-methyl-2-(2-nitroethenyl)phenol

4-Methyl-2-(2-Nitroethenyl)Phenol

4-Methyl-2-(2-nitroethenyl)phenol, also known by its CAS number 264224-82-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a methyl substituent and a nitroethenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-methyl-2-(2-nitroethenyl)phenol involves a series of carefully controlled reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. The use of transition metal catalysts has been particularly effective in enhancing the reaction efficiency and selectivity.

One of the most notable applications of 4-methyl-2-(2-nitroethenyl)phenol is in the development of advanced materials. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve the electrical conductivity and mechanical stability of the resulting materials.

In addition to its material science applications, 4-methyl-2-(2-nitroethenyl)phenol has shown potential in the field of drug discovery. Its ability to interact with specific biological targets makes it a valuable lead compound for developing new therapeutic agents. Researchers have investigated its anti-inflammatory and antioxidant properties, which suggest its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of 4-methyl-2-(2-nitroethenyl)phenol has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its toxicity to aquatic organisms. These investigations are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 4-methyl-2-(2-nitroethenyl)phenol is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.